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Compound of Interest

Compound Name: Furfuryl methyl sulfide

Cat. No.: B074786 Get Quote

An In-Depth Technical Guide to Furfuryl Methyl Sulfide CAS Number: 1438-91-1

This technical guide provides a comprehensive overview of furfuryl methyl sulfide, a key

aroma compound found in various food products and utilized in the flavor and fragrance

industry. This document is intended for researchers, scientists, and professionals in drug

development and related fields, offering detailed information on its chemical properties, safety

data, and analytical methodologies.

Chemical and Physical Properties
Furfuryl methyl sulfide, with the chemical formula C6H8OS, is a colorless to pale yellow liquid

known for its potent, sulfurous aroma reminiscent of garlic, onion, and coffee.[1][2] It is soluble

in organic solvents but has limited solubility in water.[2]

Table 1: Physical and Chemical Properties of Furfuryl Methyl Sulfide
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Property Value Source

CAS Number 1438-91-1 [1][2][3]

Molecular Formula C6H8OS [1][2][3]

Molecular Weight 128.19 g/mol [3][4]

Appearance
Clear yellow to green or light

brown liquid
ChemicalBook

Odor
Pungent, onion, garlic, radish,

mustard, coffee-like
ChemicalBook

Boiling Point 64-65 °C at 15 mmHg Sigma-Aldrich

Density 1.07 g/mL at 25 °C Sigma-Aldrich

Refractive Index n20/D 1.521 Sigma-Aldrich

Flash Point 63 °C (145.4 °F) - closed cup [5]

Safety and Hazard Information
Furfuryl methyl sulfide is classified as a combustible liquid and is associated with several

health hazards. It is harmful if swallowed and can cause skin, eye, and respiratory irritation.[6]

[7]

Table 2: GHS Hazard Classification
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Hazard Class Category GHS Code

Flammable Liquids 4 H227 (Combustible liquid)

Acute Toxicity, Oral 4 H302 (Harmful if swallowed)

Skin Corrosion/Irritation 2 H315 (Causes skin irritation)

Serious Eye Damage/Eye

Irritation
2

H319 (Causes serious eye

irritation)

Specific target organ toxicity —

Single exposure (Respiratory

tract irritation)

3
H335 (May cause respiratory

irritation)

Table 3: Precautionary Statements and Personal Protective Equipment (PPE)
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Type P-Code
Statement/Recommendatio
n

Prevention P210

Keep away from heat, hot

surfaces, sparks, open flames

and other ignition sources. No

smoking.

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P270
Do not eat, drink or smoke

when using this product.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Response P301+P312

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell.

P302+P352
IF ON SKIN: Wash with plenty

of water.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Storage P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.

Disposal P501

Dispose of contents/container

in accordance with

local/regional/national/internati

onal regulations.
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PPE -

Eyeshields, Gloves, Type

ABEK (EN14387) respirator

filter.[5]

Experimental Protocols and Methodologies
Detailed experimental protocols for the determination of all physical and chemical properties

are not publicly available. However, the following methodologies are cited in the literature for

the characterization of furfuryl methyl sulfide and related compounds.

Thermochemical Analysis
Thermochemical properties, such as the standard molar enthalpies of combustion and

vaporization, have been determined experimentally. These studies are crucial for

understanding the energetic properties of the molecule.

Combustion Calorimetry: This technique is used to determine the standard molar enthalpies

of combustion. A known mass of the substance is combusted in a high-pressure oxygen

atmosphere within a calorimeter. The temperature change of the surrounding water is

measured to calculate the heat of combustion. For furfuryl methyl sulfide, the specific

density used in these calculations was 1.07 g·cm−3.

Calvet Microcalorimetry: This method is employed to obtain enthalpies of vaporization. The

heat absorbed during the phase transition from liquid to gas is measured at a constant

temperature.

Spectroscopic Analysis
Spectroscopic methods are essential for the structural elucidation and identification of furfuryl
methyl sulfide.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectra are used to

determine the chemical structure of the molecule. Data is typically acquired in a solvent such

as CDCl3.

Infrared (IR) Spectroscopy: FTIR, ATR-IR, and vapor phase IR spectroscopy provide

information about the functional groups present in the molecule.
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Synthesis
While a specific, detailed protocol for the industrial synthesis of furfuryl methyl sulfide is

proprietary, a general method involves the reaction of 2-furfuryl mercaptan with dimethyl

sulfate. A related synthesis for novel 2-methyl-3-furyl sulfide derivatives has been described,

which involves the reaction of 2-methyl-3-furyl disulfide with various reagents such as cyclic

ethers, amides, ketones, and epoxides.

Visualizations
General Handling and Safety Workflow
The following diagram outlines the general workflow for safely handling furfuryl methyl sulfide
in a laboratory setting.
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General Handling and Safety Workflow for Furfuryl Methyl Sulfide

Start: Obtain Furfuryl Methyl Sulfide

Assess Hazards
(Combustible, Toxic, Irritant)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Prepare Well-Ventilated Work Area
(Fume Hood)

Conduct Experiment

Dispose of Waste
(Follow Institutional Guidelines)

Decontaminate Work Area and Glassware

Remove PPE

End

Click to download full resolution via product page

Caption: Workflow for safe handling of furfuryl methyl sulfide.
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Conceptual Synthesis Pathway
The following diagram illustrates a conceptual pathway for the synthesis of furfuryl methyl
sulfide, based on common organic chemistry principles.

Conceptual Synthesis Pathway of Furfuryl Methyl Sulfide

2-Furfuryl Mercaptan

Reaction Conditions
(e.g., Base, Solvent)

Dimethyl Sulfate

Furfuryl Methyl Sulfide

Purification
(e.g., Distillation)

Purified Furfuryl Methyl Sulfide

Click to download full resolution via product page

Caption: Conceptual synthesis of furfuryl methyl sulfide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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